9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)- 9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)- Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid. It constitutes about 90% of the fatty acids in castor oil. Ricinoleic acid can serve as a substrate for the synthesis of conjugated linoleic acids. It is considered safe and non-toxic as a food constituent in humans, up to a daily intake of 2.5 grams per day. In high doses, castor oil has a laxative effect. Ricinoleic acid methyl ester is a neutral, more lipophilic form of the free acid that can be used as an analytical standard for ricinoleic acid.
Brand Name: Vulcanchem
CAS No.: 141-24-2
VCID: VC0110599
InChI: InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/t18-/m1/s1
SMILES: CCCCCCC(CC=CCCCCCCCC(=O)OC)O
Molecular Formula: C19H36O3
Molecular Weight: 312.5 g/mol

9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)-

CAS No.: 141-24-2

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VCID: VC0110599

Molecular Formula: C19H36O3

Molecular Weight: 312.5 g/mol

9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)- - 141-24-2

CAS No. 141-24-2
Product Name 9-Octadecenoic acid, 12-hydroxy-, methyl ester, (9Z,12R)-
Molecular Formula C19H36O3
Molecular Weight 312.5 g/mol
IUPAC Name methyl (12R)-12-hydroxyoctadec-9-enoate
Standard InChI InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/t18-/m1/s1
Standard InChIKey XKGDWZQXVZSXAO-ADYSOMBNSA-N
Isomeric SMILES CCCCCC[C@H](C/C=C\CCCCCCCC(=O)OC)O
SMILES CCCCCCC(CC=CCCCCCCCC(=O)OC)O
Canonical SMILES CCCCCCC(CC=CCCCCCCCC(=O)OC)O
Appearance Assay:>98%A solution in ethanol
Colorform Colorless liquid
Density 0.9236 at 22 °C/4 °C
Melting Point Freezing point: -4.5 °C
Physical Description Liquid
Description Ricinoleic acid is a naturally occurring 12-hydroxy fatty acid. It constitutes about 90% of the fatty acids in castor oil. Ricinoleic acid can serve as a substrate for the synthesis of conjugated linoleic acids. It is considered safe and non-toxic as a food constituent in humans, up to a daily intake of 2.5 grams per day. In high doses, castor oil has a laxative effect. Ricinoleic acid methyl ester is a neutral, more lipophilic form of the free acid that can be used as an analytical standard for ricinoleic acid.
Solubility Soluble in alcohol, ether
In water, 9.87X10-2 mg/L at 25 °C (est)
Synonyms [R-(Z)]-12-Hydroxy-9-Octadecenoic Acid Methyl Ester; Ricinoleic Acid Methyl Ester; _x000B_Edenor Me-Ri 90; Flexricin P 1; K-PON 180; K-PON 180HP; Methyl (R)-Ricinoleate;_x000B_Methyl 12-D-hydroxy-9-cis-octadecenoate; Methyl cis-(R)-12-hydroxyoctadec-9-enoate; Me
Vapor Pressure 6.85X10-8 mm Hg at 25 °C (est)
PubChem Compound 219669
Last Modified Nov 11 2021
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